Cas no 1251677-84-5 (N-(3-fluorophenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide)

• Product Name: N-(3-fluorophenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide
• CAS No: 1251677-84-5
• MF: C₁₇H₁₉FN₄O₃
• MW: 346.356167078018
• CID: 6199366
• PubChem ID: 49667339
• Update Time: 2025-05-19

N-(3-fluorophenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide
• N-(3-fluorophenyl)-2-[4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide
• VU0625721-1
• F3406-9765
• 1251677-84-5
• AKOS021764201
• N-(3-fluorophenyl)-2-(4-methyl-2-morpholino-6-oxopyrimidin-1(6H)-yl)acetamide
• N-(3-fluorophenyl)-2-(4-methyl-2-morpholin-4-yl-6-oxopyrimidin-1(6H)-yl)acetamide
• N-(3-fluorophenyl)-2-(4-methyl-2-morpholin-4-yl-6-oxopyrimidin-1-yl)acetamide

• Inchi： 1S/C17H19FN4O3/c1-12-9-16(24)22(17(19-12)21-5-7-25-8-6-21)11-15(23)20-14-4-2-3-13(18)10-14/h2-4,9-10H,5-8,11H2,1H3,(H,20,23)
• InChI Key： FHJVIJVBYFOUTP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)NC(CN1C(C=C(C)N=C1N1CCOCC1)=O)=O

Computed Properties

• Exact Mass: 346.14411864g/mol
• Monoisotopic Mass: 346.14411864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-fluorophenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide

Comprehensive Analysis of N-(3-fluorophenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide (CAS No. 1251677-84-5)

The compound N-(3-fluorophenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide (CAS No. 1251677-84-5) is a highly specialized pyrimidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a morpholine ring and a fluorophenyl group, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzyme inhibitors and receptor modulators, which align with current trends in precision medicine.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in computational chemistry and high-throughput screening. This compound's CAS No. 1251677-84-5 has been frequently searched in academic databases, reflecting its relevance in kinase inhibition studies. Its dihydropyrimidinone core is a common scaffold in drugs addressing inflammatory pathways and metabolic disorders, topics that dominate modern biomedical research.

The 3-fluorophenyl moiety in this molecule enhances its bioavailability and binding affinity, making it a candidate for structure-activity relationship (SAR) studies. Laboratories focusing on fragment-based drug design often explore such compounds to optimize pharmacokinetic properties. Additionally, its morpholin-4-yl group contributes to improved solubility, a critical factor in drug formulation.

From an industrial perspective, N-(3-fluorophenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide is synthesized via multistep organic reactions, including amide coupling and cyclization. Its purity and stability are rigorously tested using HPLC and NMR spectroscopy, ensuring compliance with Good Manufacturing Practices (GMP). These protocols are essential for scaling up production while maintaining reproducibility.

Environmental and green chemistry considerations are also shaping the synthesis of this compound. Researchers are exploring catalyst-free methods and biodegradable solvents to reduce its ecological footprint. Such innovations resonate with the growing emphasis on sustainable pharmaceuticals, a hot topic in both academic and industry forums.

In summary, CAS No. 1251677-84-5 represents a versatile building block in medicinal chemistry, with applications spanning drug discovery, molecular biology, and material science. Its combination of a fluorinated aromatic system and heterocyclic backbone offers a rich platform for further scientific exploration.